Cas no 14018-09-8 (9,12-Octadecadienoicacid (9Z,12Z)-,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethylester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethylester
• CAS No: 14018-09-8
• MF: C₃₉H₇₄NO₈P
• MW: 715.980534076691
• CID: 180449
• PubChem ID: 6426727
• Update Time: 2025-04-19

9,12-Octadecadienoicacid (9Z,12Z)-,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethylester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethylester
• [1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (9Z,12Z)-octadeca-9,12-dienoate
• 1-palmitoyl-2-linoleoyl-3-phosphatidylethanolamine
• 1-Palmitoyl-2-linoleoylphosphatidylethanolamine
• 1-Perdeuteriopalmitoyl-2-linoleoyl-sn-glycero-3-phosphoethanolamine
• 1-Plpea
• 2-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-1-[(hexadecanoyloxy)methyl]ethyl (9Z,12Z)-octadeca-9,12-dienoate
• 9,12-Octadecadienoic acid (Z,Z)-, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-2-((1-oxohexadecyl)oxy)ethyl ester
• Plpe-d31
• 2-linoleoyl-1-palmitoyl
• 2-azaniumylethyl [3-hexadecanoyloxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] phosphate
• J-006117
• 13206-00-3
• SCHEMBL22983114
• PE 16:0_18:2
• 14018-09-8

• Inchi： 1S/C39H74NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)48-37(36-47-49(43,44)46-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h11,13,17-18,37H,3-10,12,14-16,19-36,40H2,1-2H3,(H,43,44)/b13-11-,18-17-
• InChI Key： HBZNVZIRJWODIB-BCTRXSSUSA-N
• SMILES： P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 715.51552
• Monoisotopic Mass: 715.51520532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 49
• Rotatable Bond Count: 39
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines